Cas no 1342182-33-5 (5-chloro-2-(cyclopentylmethoxy)benzene-1-sulfonyl chloride)

• Product Name: 5-chloro-2-(cyclopentylmethoxy)benzene-1-sulfonyl chloride
• CAS No: 1342182-33-5
• MF: C₁₂H₁₄Cl₂O₃S
• MW: 309.208760738373
• CID: 4590286
• PubChem ID: 62104797
• Update Time: 2025-11-01

5-chloro-2-(cyclopentylmethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(cyclopentylmethoxy)benzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 5-chloro-2-(cyclopentylmethoxy)-
• 5-Chloro-2-(cyclopentylmethoxy)benzenesulfonyl chloride

• Inchi： 1S/C12H14Cl2O3S/c13-10-5-6-11(12(7-10)18(14,15)16)17-8-9-3-1-2-4-9/h5-7,9H,1-4,8H2
• InChI Key： UIXUXRFGJYXOJC-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(Cl)=CC=C1OCC1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 5-chloro-2-(cyclopentylmethoxy)benzene-1-sulfonyl chloride

Advanced Synthesis and Biological Applications of 5-chloro-2-(cyclopentylmethoxy)benzene-1-sulfonyl chloride

5-chloro-2-(cyclopentylmethoxy)benzene-1-sulfonyl chloride represents a pivotal compound in the field of medicinal chemistry, characterized by its unique molecular architecture and functional groups. The compound's structure is defined by its benzene ring core, substituted with a chloro group at the 5-position and a cyclopentylmethoxy group at the 2-position. The sulfonyl chloride functionality at the 1-position further enhances its reactivity and utility in synthetic transformations. This combination of functionalities makes the compound a versatile building block for the development of pharmaceutical agents and bioactive molecules.

Recent advancements in drug discovery have highlighted the importance of sulfonyl chloride derivatives in modulating biological targets. The cyclopentylmethoxy group, in particular, contributes to the compound's ability to interact with specific protein targets, such as kinases and protein kinases, which are implicated in various diseases. The chloro substituent at the 5-position introduces steric and electronic effects that influence the compound's pharmacokinetic properties and biological activity. These structural features are critical for optimizing the compound's therapeutic potential.

From a synthetic chemistry perspective, the synthesis of 5-chloro-2-(cyclopentylmethoxy)benzene-1-sulfonyl chloride involves a multi-step process that leverages modern organic synthesis techniques. The benzene ring is typically functionalized through electrophilic substitution reactions, while the cyclopentylmethoxy group is introduced via nucleophilic substitution. The sulfonyl chloride functionality is often generated through sulfonate ester hydrolysis or direct sulfonylation. These methods ensure high yield and purity, which are essential for downstream applications in drug development.

Recent studies have demonstrated the utility of 5-chloro-2-(cyclopentylmethoxy)benzene-1-sulfonyl chloride in the design of targeted therapies. For instance, its sulfonyl chloride group can be used to conjugate with peptide ligands or antibodies, enabling the creation of antibody-drug conjugates (ADCs). These conjugates are particularly valuable in oncology, where they allow for precise targeting of cancer cells while minimizing systemic toxicity. The cyclopentylmethoxy group also plays a role in enhancing the compound's membrane permeability, which is crucial for drug delivery across biological barriers.

Another area of interest is the biological activity of 5-chloro-2-(cyclopentylmethoxy)benzene-1-sulfonyl chloride in in vitro and in vivo models. Preliminary studies suggest that the compound exhibits antimicrobial properties, which could be relevant for the development of antibacterial agents. The chloro substituent may contribute to the compound's ability to disrupt microbial cell membranes, while the sulfonyl chloride functionality could enhance its cellular uptake. These findings align with recent trends in antimicrobial research, where the focus is on developing compounds with broad-spectrum activity and reduced resistance development.

From a pharmaceutical formulation standpoint, the sulfonyl chloride group of 5-chloro-2-(cyclopentylmethoxy)benzene-1-sulfonyl chloride can be modified to improve its solubility and stability. For example, the sulfonyl chloride functionality can be converted into a sulfonamide or sulfonate ester, which may enhance the compound's bioavailability. These modifications are particularly relevant in the context of oral drug delivery, where solubility and stability are critical factors for drug absorption and metabolism.

Recent computational studies have also explored the molecular interactions of 5-chloro-2-(cyclopentylmethoxy)benzene-1-sulfonyl chloride with potential biological targets. Molecular docking simulations suggest that the cyclopentylmethoxy group can form hydrogen bonds with serine or threonine residues in enzyme active sites, while the sulfonyl chloride group may engage in electrostatic interactions with metal cofactors. These interactions are crucial for the compound's ability to inhibit target enzymes and modulate cellular pathways.

Furthermore, the 5-chloro substitution on the benzene ring may influence the compound's electronic properties, which can be exploited in drug design. The chloro group is known to withdraw electron density, which can affect the reactivity of the sulfonyl chloride functionality. This property is particularly valuable in the development of prodrugs, where the sulfonyl chloride group can be selectively hydrolyzed under physiological conditions to release the active drug moiety.

Current research trends in medicinal chemistry emphasize the importance of structure-activity relationship (SAR) studies to optimize the therapeutic potential of 5-chloro-2-(cyclopentylmethoxy)benzene-1-sulfonyl chloride. By systematically varying the substituents on the benzene ring and the cyclopentylmethoxy group, researchers aim to identify lead compounds with enhanced selectivity and efficacy. These studies are supported by high-throughput screening technologies, which allow for rapid evaluation of compound libraries against biological targets.

Finally, the environmental impact of 5-chloro-2-(cyclopentylmethoxy)benzene-1-sulfonyl chloride is an important consideration in its development and application. The sulfonyl chloride functionality may contribute to toxicological risks, particularly in aquatic ecosystems. Therefore, green chemistry approaches are being explored to minimize the ecological footprint of the compound while maintaining its therapeutic utility. These efforts reflect the growing emphasis on sustainable drug development in the pharmaceutical industry.